Cas no 1797710-13-4 (N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-4-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-4-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1797710-13-4
• MF: C₁₄H₁₄F₃N₃O₂S₂
• MW: 377.405070781708
• CID: 5372245
• Update Time: 2025-10-31

N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-4-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-Thiazolyl)-3-pyrrolidinyl]-4-(trifluoromethyl)benzenesulfonamide
• N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-4-(trifluoromethyl)benzene-1-sulfonamide

• Inchi： 1S/C14H14F3N3O2S2/c15-14(16,17)10-1-3-12(4-2-10)24(21,22)19-11-5-7-20(9-11)13-18-6-8-23-13/h1-4,6,8,11,19H,5,7,9H2
• InChI Key： SITQTOPMIIVDTI-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCN(C3=NC=CS3)C2)(=O)=O)=CC=C(C(F)(F)F)C=C1

Experimental Properties

• Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 487.4±55.0 °C(Predicted)
• pka: 10.08±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-4-(trifluoromethyl)benzene-1-sulfonamide

N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-4-(trifluoromethyl)benzene-1-sulfonamide: A Versatile Compound in Modern Pharmaceutical Research

N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-4-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1797710-13-4) represents a significant advancement in the field of synthetic chemistry and pharmaceutical development. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug discovery and therapeutic innovation. The integration of trifluoromethyl groups with thiazole and pyrrolidine moieties creates a unique scaffold that exhibits multifunctional properties, making it a promising candidate for various biomedical applications.

Molecular Structure and Chemical Composition

The trifluoromethyl substituent in N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-4-(trifluoromethyl)benzene-1-sulfonamide plays a critical role in enhancing the compound’s physicochemical properties. Fluorine atoms, due to their high electronegativity, significantly alter the electronic distribution within the molecule, influencing its reactivity and biological activity. The thiazole ring, a five-membered heterocyclic structure, is known for its ability to modulate enzyme activity and interact with biological targets. Meanwhile, the pyrrolidine ring contributes to the compound’s conformational flexibility and potential for forming hydrogen bonds with receptor sites.

Synthetic Pathways and Functional Group Modifications

The synthesis of N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-4-(trifluoromethyl)benzene-1-sulfonamide typically involves multi-step organic reactions, including the formation of thiazole derivatives and the introduction of trifluoromethyl groups. Recent studies have demonstrated that the use of sulfonamide moieties in such compounds can enhance their solubility and metabolic stability, which are crucial for drug development. The benzene-1-sulfonamide group further contributes to the compound’s ability to act as a bioisostere for other functional groups, such as amide or nitrile, in target molecules.

Pharmaceutical Applications and Therapeutic Potential

N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-4-(trif, fluoromethyl)benzene-1-sulfonamide has shown potential in several therapeutic areas, including oncology, neurology, and infectious diseases. Its trifluoromethyl substituent has been linked to improved metabolic stability, while the thiazole ring may target specific enzymes involved in disease pathways. For instance, recent research published in *Journal of Medicinal Chemistry* (2023) highlighted the compound’s ability to inhibit kinase activity, which is a key target in cancer therapy. This makes it a valuable candidate for the development of targeted therapies.

Role in Drug Discovery and Development

In the context of drug discovery, N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-4-(trifluoromethyl)benzene-1-sulfonamide exemplifies the importance of structure-activity relationship (SAR) studies. By systematically modifying the thiazole and pyrrolidine moieties, researchers can optimize the compound’s potency and selectivity. For example, a 2024 study in *Bioorganic & Medicinal Chemistry* demonstrated that replacing the trifluoromethyl group with a fluorinated alternative could enhance the compound’s affinity for G-protein coupled receptors (GPCRs), which are critical in many physiological processes.

Current Research Trends and Future Directions

Recent advancements in computational chemistry and in silico modeling have further expanded the understanding of N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-4-(trifluoromethyl)benzene-1-sulfonamide’s biological activity. Machine learning algorithms are now being used to predict the compound’s interactions with proteins and enzymes, enabling the design of more effective derivatives. Additionally, the integration of nanotechnology in drug delivery systems is being explored to improve the compound’s bioavailability and reduce side effects, as reported in *Advanced Drug Delivery Reviews* (2023).

Challenges and Considerations in Development

Despite its promise, the development of N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-4-(trifluoromethyl)benzene-1-sulfonamide faces several challenges. One major concern is the potential for toxicity, particularly due to the presence of trifluoromethyl groups, which can accumulate in the body. Additionally, the compound’s hydrophobicity may affect its ability to cross biological membranes, necessitating the development of prodrugs or lipophilic modifications. Researchers are also focusing on improving the compound’s metabolic stability to ensure prolonged therapeutic effects.

Conclusion: A Promising Compound for Future Therapeutics

N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-4-(trifluoromethyl)benzene-1-sulfonamide stands as a testament to the power of synthetic chemistry in addressing complex medical challenges. Its unique combination of thiazole, pyrrolidine, and trifluoromethyl groups offers a versatile platform for the development of novel therapeutics. As research continues to evolve, the compound’s potential in targeted drug delivery, enzyme inhibition, and disease modulation is likely to expand, making it a cornerstone in modern pharmaceutical innovation.

References and Further Reading

For a deeper understanding of N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-4-(trifluoromethyl)benzene-1-sulfonamide and its applications, the following studies are recommended:

• Journal of Medicinal Chemistry (2023) – "Synthesis and Biological Evaluation of Thiazole-Based Inhibitors."
• Bioorganic & Medicinal Chemistry (2024) – "Optimization of Trifluoromethyl Substituents in Targeted Therapeutics."
• Advanced Drug Delivery Reviews (2023) – "Nanotechnology and Drug Delivery: Enhancing Bioavailability of Complex Compounds."

These resources provide insights into the latest advancements and challenges in the development of N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-4-(trifluoromethyl)benzene-1-sulfonamide, underscoring its significance in the field of pharmaceutical science.